Cas no 1803599-12-3 (1H-1,2,3-triazol-4-ylmethanol hydrochloride)

• Product Name: 1H-1,2,3-triazol-4-ylmethanol hydrochloride
• CAS No: 1803599-12-3
• MF: C₃H₆ClN₃O
• MW: 135.552238941193
• MDL: MFCD28384005
• CID: 4617279
• PubChem ID: 112756659
• Update Time: 2025-07-02

1H-1,2,3-triazol-4-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-triazol-4-ylmethanol hydrochloride
• (1H-1,2,3-Triazol-5-yl)methanol hydrochloride

• MDL： MFCD28384005
• Inchi： 1S/C3H5N3O.ClH/c7-2-3-1-4-6-5-3;/h1,7H,2H2,(H,4,5,6);1H
• InChI Key： NBKFKHHVTWEDSQ-UHFFFAOYSA-N
• SMILES： C(C1NN=NC=1)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,3-triazol-4-ylmethanol hydrochloride

Introduction to 1H-1,2,3-triazol-4-ylmethanol hydrochloride (CAS No. 1803599-12-3)

1H-1,2,3-triazol-4-ylmethanol hydrochloride, identified by the chemical identifier CAS No. 1803599-12-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a hydroxymethyl group and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development in drug discovery.

The 1H-1,2,3-triazol-4-ylmethanol hydrochloride structure is characterized by a central triazole ring, which is flanked by a methanol substituent at the 4-position and a hydrochloride counterion. This molecular configuration imparts unique chemical properties that make it suitable for various pharmacological applications. The triazole ring itself is well-documented for its antimicrobial, antifungal, and anti-inflammatory properties, while the hydroxymethyl group provides additional functionality that can be exploited in drug design.

In recent years, there has been growing interest in the development of novel compounds based on triazole scaffolds due to their versatility and efficacy. 1H-1,2,3-triazol-4-ylmethanol hydrochloride has emerged as a compound of particular interest in preclinical studies aimed at identifying new therapeutic agents. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology.

One of the most compelling aspects of 1H-1,2,3-triazol-4-ylmethanol hydrochloride is its mechanism of action. Studies have suggested that this compound may interact with specific biological targets by inhibiting key enzymes or receptors involved in disease pathways. For instance, preliminary research indicates that it may exhibit inhibitory effects on certain kinases and transcription factors, which are often dysregulated in cancer cells. This mechanism aligns with the broader trend in oncology research toward developing targeted therapies that disrupt aberrant signaling pathways.

The pharmacokinetic profile of 1H-1,2,3-triazol-4-ylmethanol hydrochloride is another area of active investigation. Its hydrochloride salt form enhances its water solubility, which is crucial for oral and intravenous administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing regimens. These properties make it an attractive candidate for clinical development.

Recent advances in computational chemistry have also contributed to the study of 1H-1,2,3-triazol-4-ylmethanol hydrochloride. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to identify potential lead compounds for further optimization. These computational approaches have accelerated the drug discovery process and have provided valuable insights into the structural features that contribute to its biological activity.

In vitro studies have demonstrated promising results regarding the efficacy of 1H-1,2,3-triazol-4-ylmethanol hydrochloride against several disease models. For example, research has shown that it may exhibit antiproliferative effects on certain cancer cell lines by inducing apoptosis or inhibiting cell cycle progression. Similarly, its anti-inflammatory properties have been observed in models of chronic inflammation, suggesting potential applications in treating autoimmune diseases.

The synthesis of 1H-1,2,3-triazol-4-ylmethanol hydrochloride has also been optimized to ensure scalability and cost-effectiveness for future clinical trials. Multi-step synthetic routes have been developed that leverage readily available starting materials and high-yielding transformations. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

Regulatory considerations play a significant role in the development of any new pharmaceutical compound. The path forward for 1H-1,2,3-triazol-4-ylmethanol hydrochloride involves navigating stringent regulatory requirements to ensure safety and efficacy before it can be approved for human use. Collaborations with regulatory agencies are essential to streamline this process and ensure compliance with all necessary guidelines.

The potential market implications of 1H-1,2,3-triazol-4-ylmethanol hydrochloride are substantial if it demonstrates clinical efficacy in ongoing trials. Its broad therapeutic potential could position it as a key player in addressing unmet medical needs across multiple disease indications. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.

In conclusion,1H-1，2，3-triazol -4 -y lmethanol hydrochloride (CAS No .1803599 -12 -3) represents a promising compound with diverse therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and encouraging preclinical results make it an attractive candidate for further investigation . As research progresses , this compound holds great potential to contribute to advancements in medicine and improve patient outcomes .